3-(1H-imidazol-4-yl)propanamide

• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: 3-(1H-imidazol-5-yl)propanamide
• InChI: InChI=1S/C6H9N3O/c7-6(10)2-1-5-3-8-4-9-5/h3-4H,1-2H2,(H2,7,10)(H,8,9)
• InChI Key: WELHCKCHZYENBT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=N1)CCC(=O)N

Description

3-(1H-Imidazol-4-yl)propanamide is a heterocyclic compound featuring an imidazole ring linked to a propanamide backbone. This structure serves as a versatile scaffold in medicinal chemistry and materials science due to its hydrogen-bonding capacity (via the amide and imidazole groups) and tunable physicochemical properties. Its derivatives exhibit diverse biological activities, including enzyme inhibition, antimicrobial action, and corrosion inhibition .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Modifications and Physicochemical Properties

Key derivatives of 3-(1H-imidazol-4-yl)propanamide and their properties are summarized below:

Table 1: Physicochemical Properties of Selected Derivatives

Compound Name/ID	Molecular Formula	Molecular Weight	Melting Point (°C)	Yield (%)	pH	Key Spectral Data (IR/NMR)
3-(1H-Imidazol-4-yl)propanamide	C₇H₁₀N₄O	166.18	Not reported	—	—	Not reported
Compound 2	C₈H₁₃N₅O₂	211.22	274–276	45.29	8	IR: 1630–1635 cm⁻¹ (amide), 3300–3500 cm⁻¹ (NH₂)
Compound 194	C₂₇H₂₇FN₄O₄S	522.60	Not reported	49	—	¹H/¹³C NMR confirmed purity (HPLC: 99%)
NFP (ZINC08764437)	C₂₀H₂₀N₄O₃	364.40	Not reported	—	—	XP score for Cathepsin L binding
Compound 190	C₂₆H₂₅FN₄O₃S	492.57	Not reported	—	—	LC-MS: m/z 523 [MH]⁺

Key Observations :

• Substituent Effects: The introduction of a hydroxyethyl group (Compound 2) increases pH to 8, enhancing its solubility in basic environments .
• Spectral Signatures: IR spectra of Compound 2 confirm the presence of monosubstituted amide and primary amine groups, distinguishing it from simpler analogs .

Structure-Activity Relationships :

• Corrosion Inhibition : The hydroxyethyl group in Compound 2 enhances adsorption onto metal surfaces via hydrogen bonding, outperforming histidine (pH 5) and other esters .
• Enzyme Inhibition : Bulky substituents in NFP improve binding to Cathepsin L’s hydrophobic pockets, while smaller analogs show weaker interactions .
• Kinase Selectivity : Aryl modifications (e.g., fluorophenyl in Compound 190) optimize steric and electronic interactions with CK1δ’s ATP-binding site .